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Molecular Docking Validation Workflow

For your comparison guide, you can describe the standard validation workflow used in COX-2 inhibitor

studies. The diagram below outlines the key steps researchers follow.
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The table below outlines the key parameters and methods used in docking validation studies for COX-2

inhibitors, based on established research protocols [1] [2] [3].
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Validation
Component

Typical Methodology & Parameters

Protocol
Validation

Re-docking of native crystal ligand; calculation of Root-Mean-Square Deviation

(RMSD) to assess pose reproduction accuracy [1] [3].

Performance
Metrics

An RMSD value of ≤ 2.0 Å is generally considered successful, indicating the

computational method can reproduce experimental results [1].

Key
Software/Tools

AutoDock Vina, Glide (Schrödinger), GOLD [1] [3]. Common protein structures

include PDB IDs: 3LN1, 5KIR, and 1CX2 [4] [5] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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